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Introduction

Dimethyl morpholinophosphoramidate (DMMPA), a colorless, slightly viscous liquid with the
chemical formula CeH14aNO4P, has a notably limited scope of documented applications within
the scientific literature.[1][2] Despite its classification as an organophosphorus compound,
extensive searches of chemical and patent databases reveal a primary historical use as a
chemical agent simulant and a subject of toxicological studies. This review consolidates the
available information on DMMPA, focusing on its known applications and significant
toxicological findings. Due to the sparse data on its use in synthetic, medicinal, or industrial
chemistry, a comprehensive guide with extensive experimental protocols and quantitative data,
as initially intended, cannot be compiled from the existing public-domain literature.

Chemical Properties

Basic chemical and physical properties of Dimethyl morpholinophosphoramidate are
summarized below.
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Property Value Reference
CAS Number 597-25-1 [11[3]
Molecular Formula CeH14NO4P [2][3]
Molecular Weight 195.15 g/mol [3]

Clear colorless slightly viscous
Appearance o [1]

liquid
Solubility Water soluble [1]

Slowly hydrolyzes upon
- exposure to moisture;
Stability o o o [1]
hydrolysis is rapid in acidic

conditions.

Known Applications

The predominant application of DMMPA found in the literature is its use as a simulant for highly
toxic anticholinesterase agents, such as nerve gases. Its physical properties mimic those of the
actual agents, allowing for its use in training for chemical defense procedures without the
associated high toxicity.[4] Studies have shown that DMMPA can be detected in urine after
percutaneous, oral, and intramuscular administration, making it a useful and relatively safe
compound for studying total intake of chemical agents.

Toxicological Profile

The toxicology of DMMPA has been the subject of significant investigation, most notably by the
National Toxicology Program (NTP). A long-term gavage study in rodents revealed evidence of
carcinogenicity.

Key Toxicological Findings:

e Carcinogenicity: Long-term exposure to DMMPA was found to cause an increased incidence
of mononuclear cell leukemia in both male and female F344/N rats.[4][5] However, no
evidence of carcinogenicity was observed in B6C3F1 mice under the same study conditions.

[5]
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e Mutagenicity: DMMPA was found to be mutagenic in the L5178Y/TK+/- mouse lymphoma
assay in the absence of S9 metabolic activation.[5] It also induced chromosomal aberrations
and sister-chromatid exchanges in Chinese hamster ovary cells without S9 activation.[5]

The workflow for a typical long-term toxicology and carcinogenesis study, such as the one
conducted for DMMPA by the NTP, is outlined below.
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General workflow for toxicology and carcinogenesis studies.
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Lack of Other Documented Applications

Extensive literature searches for the application of Dimethyl morpholinophosphoramidate in
other areas of chemistry and industry have not yielded significant results. Specifically, there is
no substantial evidence in peer-reviewed journals or patents for its use as:

A phosphorylating agent in organic synthesis.

A precursor or intermediate in the synthesis of pharmaceuticals or agrochemicals.

A flame retardant.

Aligand in catalysis.

While searches for these applications often lead to other organophosphorus compounds, such
as dimethyl methylphosphonate (DMMP), they do not provide relevant information for DMMPA
itself.

Conclusion

Based on a comprehensive review of the available scientific and patent literature, Dimethyl
morpholinophosphoramidate (DMMPA) has a very narrow and specialized history of use,
primarily as a simulant for chemical warfare agents. Its toxicological profile has been studied in
detail, with findings indicating carcinogenic potential in rats. There is a notable absence of data
supporting its application in broader synthetic, medicinal, or industrial fields. Consequently, the
development of an in-depth technical guide with extensive experimental protocols and
gquantitative data for a wider range of applications is not feasible at this time. Future research
may uncover new uses for this compound, but its current documented role remains limited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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